Cas no 875631-51-9 (2-(methylsulfanyl)-N-(2-phenoxyethyl)pyridine-3-carboxamide)

• Product Name: 2-(methylsulfanyl)-N-(2-phenoxyethyl)pyridine-3-carboxamide
• CAS No: 875631-51-9
• MF: C₁₅H₁₆N₂O₂S
• MW: 288.364742279053
• CID: 5940855
• PubChem ID: 8897329
• Update Time: 2025-05-28

2-(methylsulfanyl)-N-(2-phenoxyethyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• HMS1741I13
• Z27499948
• 875631-51-9
• EN300-26583400
• AKOS034010895
• 2-(methylsulfanyl)-N-(2-phenoxyethyl)pyridine-3-carboxamide

• Inchi： 1S/C15H16N2O2S/c1-20-15-13(8-5-9-17-15)14(18)16-10-11-19-12-6-3-2-4-7-12/h2-9H,10-11H2,1H3,(H,16,18)
• InChI Key： LFMYPRAYJLWUKI-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NCCOC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 288.09324893g/mol
• Monoisotopic Mass: 288.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2-(methylsulfanyl)-N-(2-phenoxyethyl)pyridine-3-carboxamide

Comprehensive Overview of 2-(Methylsulfanyl)-N-(2-phenoxyethyl)pyridine-3-carboxamide (CAS No. 875631-51-9)

2-(Methylsulfanyl)-N-(2-phenoxyethyl)pyridine-3-carboxamide, with the CAS number 875631-51-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a pyridine core, a methylsulfanyl group, and a phenoxyethyl side chain. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics and crop protection agents.

In recent years, the demand for pyridine derivatives like 2-(Methylsulfanyl)-N-(2-phenoxyethyl)pyridine-3-carboxamide has surged due to their versatile applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, topics frequently searched in academic and industrial databases. The compound’s carboxamide moiety is a key functional group often explored in drug design, aligning with current trends in precision medicine and targeted therapy.

The synthesis of CAS 875631-51-9 involves multi-step organic reactions, including amidation and etherification, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring compliance with stringent regulatory standards. These methodologies are frequently queried by chemists and quality control professionals, reflecting the compound’s relevance in high-throughput screening and process optimization.

From an industrial perspective, 2-(Methylsulfanyl)-N-(2-phenoxyethyl)pyridine-3-carboxamide is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly catalysts and solvent-free conditions for its production. This aligns with global searches for biodegradable intermediates and energy-efficient processes, making the compound a focal point in green pharmaceutical manufacturing.

In agrochemical applications, this compound’s pyridine-3-carboxamide scaffold is investigated for its potential role in pest resistance management. As farmers and agronomists seek alternatives to traditional pesticides, derivatives of 875631-51-9 are being evaluated for their efficacy against insect vectors and fungal pathogens. Such studies are highly cited in journals covering integrated pest management (IPM) and crop yield enhancement.

Safety and handling of 2-(Methylsulfanyl)-N-(2-phenoxyethyl)pyridine-3-carboxamide are also critical topics. While not classified as hazardous, proper storage conditions (e.g., controlled humidity and light-sensitive packaging) are emphasized in material safety data sheets (MSDS). These precautions are frequently searched by laboratory personnel and logistics providers, underscoring the importance of chemical stewardship in industrial settings.

In summary, CAS 875631-51-9 represents a multifaceted compound with broad applications in drug discovery, agrochemical innovation, and sustainable chemistry. Its structural features and functional groups make it a subject of ongoing research, particularly in areas like molecular docking and structure-activity relationship (SAR) studies. As scientific inquiries evolve, this compound is poised to remain a key player in advancing bioactive molecule development.